2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[5-[2-(2,4-dioxopyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H17N5O4S/c1-11-2-4-12(5-3-11)18-14(24)10-27-17-21-20-15(26-17)7-9-22-8-6-13(23)19-16(22)25/h2-6,8H,7,9-10H2,1H3,(H,18,24)(H,19,23,25)
• InChI Key: XKRBTKNRDCIQRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(O2)CCN3C=CC(=O)NC3=O
• Molecular Formula: C17H17N5O4S
• Molecular Weight: 387.4 g/mol

Description

2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C17H17N5O4S and its molecular weight is 387.41. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has focused on synthesizing various heterocyclic compounds due to their potential pharmacological activities. For instance, the synthesis of 5-aryl-1,3,4-oxadiazolyl-2-acetic acids demonstrates a method for creating compounds that often possess anti-inflammatory and analgesic activities, as well as potential use in new beta-lactam antibiotics with antimicrobial activity (L. Janda, 2001).

Antimicrobial and Anti-Proliferative Activities

Compounds derived from or related to the class involving 2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl structures have been studied for their antimicrobial and anti-proliferative activities. For example, novel pyrazolo[5,1-c][1, 2, 4]triazine-3-carboxamide derivatives exhibited significant inhibitory influence on breast cancer (MCF-7) and liver cancer (HepG2) cells, surpassing the reference drug doxorubicin in some cases (Asmaa M. Fahim et al., 2021).

Anti-Inflammatory and Analgesic Agents

Compounds with similar structures have been synthesized as potential anti-inflammatory and analgesic agents, showing promising results in cyclooxygenase inhibition and providing pain relief and anti-inflammatory effects (A. Abu‐Hashem et al., 2020).

Enhancement of Molecular Properties

The enhancement of molecular imprinted polymers using similar compounds as organic fillers on bagasse cellulose fibers has been investigated, showing potential for improved tensile strength and antimicrobial activities, which could have applications in material science and biomedical fields (Asmaa M. Fahim & Ehab E. Abu-El Magd, 2021).